Cas no 1806766-97-1 (3-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1806766-97-1
• MF: C₉H₅F₈NO₂
• MW: 311.128730535507
• CID: 4840651
• Update Time: 2025-05-20

3-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F8NO2/c1-19-4-2-3(6(10)11)5(8(12,13)14)18-7(4)20-9(15,16)17/h2,6H,1H3
• InChI Key： XPRIQHCODGBRGV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N=C1C(F)(F)F)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 3.9
• Topological Polar Surface Area: 31.4

Additional information on 3-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 3-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806766-97-1)

The compound 3-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806766-97-1) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and advanced material science. With its unique molecular structure featuring multiple fluorine-containing functional groups, this compound exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to its ability to enhance the performance of various formulations.

One of the most intriguing aspects of 3-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is its role in the development of next-generation crop protection agents. The difluoromethyl and trifluoromethoxy moieties contribute to its lipophilicity and metabolic resistance, which are critical for improving the efficacy of agricultural chemicals. Recent studies have highlighted its potential as a key building block in the synthesis of novel pesticides and herbicides, addressing the growing demand for sustainable and environmentally friendly solutions in agriculture.

In the pharmaceutical sector, the compound's trifluoromethyl groups are of particular interest due to their ability to modulate the pharmacokinetic properties of drug candidates. The incorporation of 3-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine into medicinal chemistry frameworks has shown promise in enhancing bioavailability and target specificity. This aligns with the current trend in drug discovery, where fluorine-containing compounds are increasingly utilized to optimize therapeutic outcomes.

From a synthetic chemistry perspective, the compound's versatility is underscored by its compatibility with a wide range of reaction conditions. Its methoxy and trifluoromethoxy substituents offer multiple sites for further functionalization, enabling the creation of diverse derivatives. This adaptability is particularly valuable in the design of custom-tailored molecules for specific industrial or research applications, meeting the evolving needs of modern chemical innovation.

Environmental and regulatory considerations also play a pivotal role in the compound's adoption. As global regulations on chemical usage become more stringent, 3-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine stands out due to its favorable environmental profile. Its stability under various conditions reduces the risk of unintended degradation products, making it a safer choice for large-scale applications. This aspect is increasingly important to manufacturers and end-users alike, who prioritize sustainability and compliance.

The growing interest in fluorinated pyridines and their derivatives has spurred advancements in synthetic methodologies for compounds like CAS No. 1806766-97-1. Cutting-edge techniques such as flow chemistry and catalytic fluorination are being employed to improve yield and purity, addressing the challenges associated with large-scale production. These innovations are critical for meeting the rising demand from industries seeking high-performance chemical intermediates.

In conclusion, 3-(Difluoromethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine represents a fascinating intersection of chemistry, agriculture, and pharmaceuticals. Its unique structural features and broad applicability make it a compound of significant interest for researchers and industry professionals. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.